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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-methylethanolamine (NMEA), a versatile alkanolamine intermediate, is integral to various
applications, including the synthesis of pharmaceuticals and polymers.[1] While its utility is
significant, a thorough understanding of its hazard profile and proper handling procedures is
paramount for ensuring laboratory safety. This guide provides a comprehensive overview of the
safety, handling, and toxicological properties of N-methylethanolamine, drawing from
established safety data sheets and experimental guidelines. It is intended to serve as a critical
resource for researchers, scientists, and professionals in drug development who handle this
chemical.

Chemical and Physical Properties

N-methylethanolamine is a clear, colorless, viscous, and hygroscopic liquid with a characteristic
amine-like odor.[2][3] It is miscible with water and ethanol in all ratios.[2] Key physical and
chemical properties are summarized in Table 1.
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Table 1: Physical and Chemical Properties of N-methylethanolamine

Property Value Reference(s)
Chemical Formula C3H9NO [2]
Molar Mass 75.111 g-mol-1 [2]
Appearance Clear, colorless liquid [2]
Odor Ammoniacal, fishy [1][2]
Density 0.935 g/mL [2]
Melting Point -4.50 °C [2]
Boiling Point 158.1 °C [2]
Flash Point 76 °C (169 °F) [2]
Autoignition Temperature 350 °C (662 °F) [2]
Vapor Pressure 70 Pa (at 20 °C) [2]
Solubility in Water Miscible [2]
log P -0.94 to 1.062 [1][2]
pH 13.6 (100g/I ag. sol. at 20°C) [4]

Hazard Identification and Classification

N-methylethanolamine is classified as a hazardous chemical.[4] It is flammable, corrosive, and

harmful if swallowed or in contact with skin.[2][5] The substance can cause severe skin burns

and eye damage.[5] In the presence of nitrite, carcinogenic nitrosamines may be formed from

NMEA as it is a secondary amine.[2]

Table 2: GHS Hazard Classification for N-methylethanolamine
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Hazard Class Category Hazard Statement Reference(s)
o H227: Combustible
Flammable Liquids Category 4 o
liquid
- H302: Harmful if
Acute Toxicity, Oral Category 4 [5]
swallowed
o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ] ] [5]
contact with skin
) H314: Causes severe
Skin ]
Category 1B skin burns and eye [5]

Corrosion/Irritation

damage

H314: Causes severe

Serious Eye )
o Category 1 skin burns and eye
Damage/Eye Irritation
damage
Specific Target Organ
Category 3 H335: May cause

Toxicity (Single

(Respiratory system)

respiratory irritation

Exposure)
» H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated Category 2
through prolonged or
Exposure)
repeated exposure
H361: Suspected of
Reproductive Toxicity Category 2 damaging fertility or
the unborn child
Hazardous to the
_ _ H402: Harmful to
Aquatic Environment, Category 3

Acute Hazard

aguatic life

Toxicological Information

The toxicity of N-methylethanolamine has been evaluated through various studies. A summary

of acute toxicity data is presented in Table 3.

© 2026 BenchChem. All rights reserved.

3/13 Tech Support


https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 3: Acute Toxicity of N-methylethanolamine

Test Species Route Value Reference(s)
1390 - 1391

LD50 Rat Oral [6][7]
mg/kg

LD50 Rabbit Dermal 1006 mg/kg [7]

Skin

Corrosion/Irritatio  Rabbit Dermal Corrosive [7]

n

Serious Eye ] .

Rabbit Dermal Corrosive [7]

Damage/Irritation

Metabolism

N-methylethanolamine is a known intermediate in the biosynthesis of choline.[1][8] Research
has shown that NMEA can be phosphorylated by ethanolamine kinase.[9] The phosphorylated
form may act as a promoter of cell survival, while the non-phosphorylated form can enhance
insulin-induced DNA synthesis.[9]

Ethanolamine N-methylethanolamine :
Kinase phosphate Promotes Cell Survival

N-methylethanolamine Choline Biosynthesis

Co-mitogenic with Insulin
(promotes DNA synthesis)

Click to download full resolution via product page

Metabolic pathway of N-methylethanolamine.
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Experimental Protocols

The toxicological data for N-methylethanolamine are primarily derived from standardized OECD
test guidelines. Below are summaries of the methodologies for key acute toxicity studies.

OECD Test Guideline 401: Acute Oral Toxicity

» Principle: The test substance is administered orally by gavage in graduated doses to several
groups of fasted experimental animals (typically rodents), with one dose per group.[4]

e Procedure:
o Healthy, young adult animals are acclimatized to laboratory conditions.[4]
o Food is withheld overnight prior to administration.[4]

o The test substance is administered in a single dose. The volume should not exceed 1
mL/100 g body weight for rodents (2 mL/100 g for aqueous solutions).[4]

o Animals are observed for effects and mortality over a period of at least 14 days.[10]

o Animals that die during the test and surviving animals at the conclusion of the test are
necropsied.[4]

e Note: This guideline has been deleted and replaced by alternative methods that use fewer
animals.[11][12]

OECD Test Guideline 402: Acute Dermal Toxicity

 Principle: This test assesses the potential short-term hazards of a chemical substance when
exposed through the skin.[6]

e Procedure:

o Healthy young adult animals (typically rats or rabbits) are acclimatized for at least 5 days.
[10]

o Approximately 24 hours before the test, fur is removed from the dorsal area of the trunk.
[10]
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o The test substance is applied uniformly over an area of approximately 10% of the total
body surface.[10]

o The test site is covered with a porous gauze dressing and non-irritating tape for a 24-hour
exposure period.[10]

o Animals are observed for signs of toxicity for at least 14 days.[6]
o The LD50 value is calculated based on mortality.[10]

o All animals undergo a gross necropsy at the end of the study.[6]

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

 Principle: This test evaluates the potential of a substance to cause localized irritation or
corrosion upon a single topical application to the skin.[2][13]

e Procedure:
o Asingle animal (typically a rabbit) is used in the initial test.[2]

o The test substance is applied to a small area of skin (approximately 6 cm?) under a semi-
occlusive patch for up to 4 hours.[2][13]

o The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,
and then at 24, 48, and 72 hours after patch removal.[14]

o If a corrosive effect is observed, the test is immediately terminated.[2]

o If no corrosive effect is seen, the animal is observed for up to 14 days to assess the
reversibility of any irritation.[2]

o If the initial test shows irritation, the response is confirmed using up to two additional
animals.[14]

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize exposure and ensure safety.

e Handling:

[¢]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]
Avoid contact with skin and eyes.[10]

Avoid inhalation of vapor or mist.[10]

Keep away from open flames, hot surfaces, and sources of ignition.[4]
Take measures to prevent the buildup of electrostatic charge.[10]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

e Storage:

Store in a cool, dry, and well-ventilated place.[4]
Keep containers tightly closed.[4]
Store in a corrosives area.[4]

Keep away from incompatible materials such as acids, strong oxidizing agents, metals,
copper, acid chlorides, and acid anhydrides.[4]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

» Engineering Controls:

o

Ensure adequate ventilation, especially in confined areas.[4]
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o Use a chemical fume hood for handling.[4]

o Eyewash stations and safety showers must be close to the workstation location.[4]

¢ Personal Protective Equipment:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (8-inch minimum).
[13]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
Inspect gloves before use.[4]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[14]

First Aid Measures

In case of exposure, immediate action is crucial.

Exposure to
N-methylethanolamine

Inhalation Skin Contact Ingestion

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes, including under the eyelids.

Move to fresh air.
If not breathing, give artificial respiration.

Immediately remove all contaminated clothing.
Wash skin with plenty of water for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page
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First aid procedures for N-methylethanolamine exposure.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove and
wash contaminated clothing before reuse. Seek immediate medical attention.[4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Seek immediate medical
attention.[4]

Fire-Fighting Measures

N-methylethanolamine is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13] Water mist may be used to cool closed containers.[4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).
[4][15] Containers may explode when heated.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release Measures

In the event of a spill, follow these procedures:
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Spill of N-methylethanolamine

Evacuate personnel to a safe area.
Keep people away and upwind.

Remove all sources of ignition. Ensure adequate ventilation.

Contain spillage.
Soak up with inert absorbent material.

Collect with an electrically protected vacuum cleaner or by wet-brushing.
Place in a suitable, closed container for disposal.

Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page
Workflow for responding to a spill of N-methylethanolamine.

+ Personal Precautions: Use personal protective equipment as required. Evacuate personnel
to safe areas.[4]

+ Environmental Precautions: Prevent product from entering drains.[15]

* Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust).[4] Keep in suitable, closed
containers for disposal.[4]

Stability and Reactivity

+ Reactivity: No information available.

+ Chemical Stability: Stable under recommended storage conditions.[10]
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» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[15]

» Incompatible Materials: Acids, strong oxidizing agents, metals, copper, acid chlorides, and
acid anhydrides.[15]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (C0O2).[15]

Conclusion

N-methylethanolamine is a valuable chemical intermediate with a significant hazard profile that
necessitates stringent safety protocols. Researchers and drug development professionals must
adhere to the handling, storage, and personal protective equipment guidelines outlined in this
document to mitigate the risks of exposure. A thorough understanding of its toxicological
properties and emergency procedures is essential for maintaining a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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